N-(4-tert-butylphenyl)-4-cyanobenzamide

• Molecular Formula: C18H18N2O
• Molecular Weight: 278.3 g/mol
• IUPAC Name: N-(4-tert-butylphenyl)-4-cyanobenzamide
• InChI: InChI=1S/C18H18N2O/c1-18(2,3)15-8-10-16(11-9-15)20-17(21)14-6-4-13(12-19)5-7-14/h4-11H,1-3H3,(H,20,21)
• InChI Key: GUIDRRJKPKHEEK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)C#N

Description

N-(4-tert-butylphenyl)-4-cyanobenzamide is a useful research compound. Its molecular formula is C18H18N2O and its molecular weight is 278.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

4-cyanobenzoyl chloride (2 g, 12.08 mmol), DIEA (7.3 mL, 42 mmol), and 4-tert-butylaniline (1.9 mL, 11.9 mmol) were stirred in tetrahydrofuran (50 mL) overnight at room temperature. The tetrahydrofuran was removed under reduced pressure and replaced with ethyl acetate. The ethyl acetate was washed with H2O and brine, dried over Na2SO4, filtered, and the filtrate concentrated under reduced pressure. The residue was purified by column chromatography on silica gel (eluant gradient from 8:2 hexanes:ethyl acetate to 1:1 hexanes:ethyl acetate) to afford the title compound as a solid. 1H NMR (300 MHz, DMSO-d6) δ 10.41 (s, 1H), 8.08-8.12 (m, 2H), 8.01-8.04 (m, 2H), 7.66-7.69 (m, 2H), 7.37-7.41 (m, 2H), 1.28 (s, 9H); MS (ESI+) m/z 279 (M+H)+.

Synthesis routes and methods II

Procedure details